![molecular formula C10H10F3NO B3056042 N-Benzyl-2,2,2-trifluoro-N-methylacetamide CAS No. 68464-36-8](/img/structure/B3056042.png)
N-Benzyl-2,2,2-trifluoro-N-methylacetamide
Overview
Description
N-Benzyl-2,2,2-trifluoro-N-methylacetamide is a chemical compound with the molecular formula C10H10F3NO . It is used in various chemical reactions and has several applications in the field of chemistry .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzyl group attached to a trifluoroacetamide group . The compound has a molecular weight of 217.19 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 217.19 g/mol . It has a melting point of 54-55°C . The compound is a liquid at room temperature .Scientific Research Applications
N-Benzyl-2,2,2-trifluoro-N-methylacetamide has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It has been used to synthesize a variety of compounds, such as benzodiazepines, steroids, and other pharmaceuticals. It is also used as a reagent in the synthesis of peptides and proteins. In addition, this compound has been used in the development of new therapeutic agents and in the study of enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of N-Benzyl-2,2,2-trifluoro-N-methylacetamide is not fully understood. However, it is believed that the compound acts as a catalyst in the formation of peptides and proteins. It is also believed to act as a proton donor, which helps to stabilize the transition state of the reaction and facilitates the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to have a range of effects on the body, including the inhibition of enzymes involved in the metabolism of drugs and the stimulation of certain metabolic pathways. It is also believed to have anti-inflammatory, anti-cancer, and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The main advantage of using N-Benzyl-2,2,2-trifluoro-N-methylacetamide in laboratory experiments is its high reactivity and low toxicity. It is also highly versatile and can be used in a wide range of reactions. However, this compound is also prone to hydrolysis and is not as stable as some other compounds.
Future Directions
There are many potential future directions for research involving N-Benzyl-2,2,2-trifluoro-N-methylacetamide. These include further investigation into its biochemical and physiological effects, as well as its potential applications in drug development and biotechnology. Other potential research directions include the development of new synthesis methods for this compound, the exploration of its potential in the treatment of diseases, and the study of its mechanism of action.
Safety and Hazards
properties
IUPAC Name |
N-benzyl-2,2,2-trifluoro-N-methylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO/c1-14(9(15)10(11,12)13)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGRXJRLQGWBMQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10340303 | |
Record name | N-Benzyl-2,2,2-trifluoro-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10340303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68464-36-8 | |
Record name | N-Benzyl-2,2,2-trifluoro-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10340303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-benzyl-2,2,2-trifluoro-N-methylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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